Cas no 1193390-15-6 (Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate)

• Product Name: Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate
• CAS No: 1193390-15-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.24
• CID: 5307421
• PubChem ID: 45791761
• Update Time: 2025-10-31

Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate
• Pyrazolo[1,5-a]pyrimidine-7-carboxylic acid, 2,5-dimethyl-, ethyl ester
• 1193390-15-6
• Z600502972
• AKOS023166283
• ethyl2,5-dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate
• G57098
• CS-0080866
• EN300-50392

• Inchi： 1S/C11H13N3O2/c1-4-16-11(15)9-5-7(2)12-10-6-8(3)13-14(9)10/h5-6H,4H2,1-3H3
• InChI Key： BHMRBTWPKRHQAS-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C(C(OCC)=O)=CC(C)=N2

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate

Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate (CAS No. 1193390-15-6): A Versatile Scaffold in Modern Pharmaceutical Research

Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate, identified by its CAS number 1193390-15-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its potential in drug discovery and development. The presence of both pyrazole and pyrimidine rings in its structure imparts a rich chemical diversity, making it a valuable building block for synthesizing novel bioactive molecules.

The< strong>Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate molecule exhibits a distinct pharmacophore that has been investigated for various therapeutic applications. Its structural features, including the ethyl ester group at the 7-position and the dimethyl substitution on the pyrazole ring, contribute to its biological activity. Recent studies have highlighted its potential in modulating enzyme inhibition and receptor binding, which are critical mechanisms in drug action. The compound's ability to interact with biological targets makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate is its versatility as a synthetic intermediate. The pyrazolopyrimidine core can be modified in multiple ways to generate derivatives with enhanced pharmacological properties. For instance, functionalization at the 3-position of the pyrimidine ring or the 4-position of the pyrazole ring can lead to compounds with improved solubility, bioavailability, and target specificity. These modifications are often guided by computational modeling and high-throughput screening techniques, which help in identifying promising candidates for further optimization.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate has been used as a key intermediate in synthesizing compounds that target various diseases, including cancer and inflammatory disorders. For example, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. The ethyl ester group at the 7-position provides a handle for further chemical modifications, allowing researchers to fine-tune the biological activity of these derivatives.

The pharmacological profile of Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate has been studied in several preclinical models. These studies have revealed its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, the compound has demonstrated efficacy in models of neurodegenerative diseases by interacting with specific receptors and enzymes implicated in these conditions. The dual functionality of the pyrazolopyrimidine scaffold allows it to engage multiple biological targets simultaneously, which is often a key factor in developing multifunctional drugs.

In conclusion, Ethyl 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylate (CAS No. 1193390-15-6) represents a promising scaffold for pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.